N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline

• IUPAC Name: N-[(9-ethylcarbazol-3-yl)methyl]-2-methylsulfanylaniline
• InChI: InChI=1S/C22H22N2S/c1-3-24-20-10-6-4-8-17(20)18-14-16(12-13-21(18)24)15-23-19-9-5-7-11-22(19)25-2/h4-14,23H,3,15H2,1-2H3
• InChI Key: JENVAFDZESDVGS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNC3=CC=CC=C3SC)C4=CC=CC=C41
• Molecular Formula: C22H22N2S
• Molecular Weight: 346.5 g/mol

Description

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline, also known as CORM-3, is a carbon monoxide releasing molecule that has gained significant attention in the field of medicinal chemistry due to its potential applications in various scientific research studies.

Mechanism of Action

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline releases carbon monoxide (CO) in a controlled manner, which acts as a signaling molecule in the body. CO has been shown to have various physiological effects such as vasodilation, anti-inflammatory, and anti-apoptotic effects. N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline releases CO in a slow and controlled manner, which allows for a sustained release of CO in the body.
Biochemical and Physiological Effects:
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce inflammation. N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline has also been shown to have cardioprotective effects by reducing ischemia-reperfusion injury and improving cardiac function. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is its ability to release CO in a controlled manner, which allows for a sustained release of CO in the body. This makes it an ideal candidate for various scientific research studies. However, one of the limitations of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is its stability in aqueous solutions. It can degrade over time, which can affect its efficacy in scientific research studies.

Future Directions

There are several future directions for the research on N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline. One of the major directions is to develop new analogs of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline with improved stability and efficacy. Another direction is to study the potential applications of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline in other diseases such as diabetes, obesity, and autoimmune disorders. Additionally, the development of new delivery systems for N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline can also be explored to improve its efficacy in various scientific research studies.
Conclusion:
In conclusion, N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is a carbon monoxide releasing molecule that has gained significant attention in the field of medicinal chemistry due to its potential applications in various scientific research studies. Its ability to release CO in a controlled manner makes it an ideal candidate for various applications such as cancer research, cardiovascular diseases, inflammation, and neurodegenerative disorders. Further research on N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is needed to develop new analogs with improved stability and efficacy, explore its potential applications in other diseases, and develop new delivery systems to improve its efficacy in various scientific research studies.

Synthesis Methods

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is synthesized by reacting 2-aminobenzyl alcohol with 9-ethylcarbazole-3-carbaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with methylthioacetic acid to yield N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline. The synthesis of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is relatively simple and can be achieved in a few steps with high yields.

Scientific Research Applications

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline has been extensively studied for its potential applications in various scientific research studies. One of the major applications of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline is in the field of cancer research. It has been shown to have anticancer properties by inducing apoptosis and inhibiting tumor growth. N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(methylthio)aniline has also been studied for its potential applications in cardiovascular diseases, inflammation, and neurodegenerative disorders.